Cas no 749919-98-0 (N-(2-chloro-5-nitrophenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propanamide)

• Product Name: N-(2-chloro-5-nitrophenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propanamide
• CAS No: 749919-98-0
• MF: C₂₁H₂₃ClN₄O₅S
• MW: 478.949122667313
• CID: 6098454
• PubChem ID: 5965295
• Update Time: 2025-06-14

N-(2-chloro-5-nitrophenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• Z46270271
• EN300-1202616
• 749919-98-0
• N-(2-chloro-5-nitrophenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propanamide

• Inchi： 1S/C21H23ClN4O5S/c1-16(21(27)23-20-15-18(26(28)29)7-8-19(20)22)24-10-12-25(13-11-24)32(30,31)14-9-17-5-3-2-4-6-17/h2-9,14-16H,10-13H2,1H3,(H,23,27)/b14-9+
• InChI Key： FSJMAISRCPOTTG-NTEUORMPSA-N
• SMILES： ClC1=CC=C(C=C1NC(C(C)N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 478.1077687g/mol
• Monoisotopic Mass: 478.1077687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 124Ų

Additional information on N-(2-chloro-5-nitrophenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propanamide

Research Brief on N-(2-chloro-5-nitrophenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propanamide (CAS: 749919-98-0)

N-(2-chloro-5-nitrophenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propanamide (CAS: 749919-98-0) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. The presence of a piperazine moiety and a sulfonyl group in its structure suggests its potential as a kinase inhibitor or a modulator of protein-protein interactions, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro assays have demonstrated its ability to selectively inhibit certain kinases involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low micromolar range. These findings highlight its potential as a lead compound for the development of novel therapeutics targeting kinase-driven diseases.

In addition to its kinase inhibitory properties, N-(2-chloro-5-nitrophenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propanamide has also been explored for its role in modulating cellular signaling pathways. A recent preprint on bioRxiv (2024) described its ability to disrupt the interaction between specific proteins involved in the NF-κB pathway, a critical regulator of inflammation and immune responses. This suggests its potential application in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and optimization of this compound have also been a focus of recent research. A 2024 study in Organic & Biomolecular Chemistry detailed a novel synthetic route that improved the yield and purity of the compound, making it more accessible for further biological evaluation. The study also explored structure-activity relationships (SAR) by synthesizing analogs with modified substituents, providing insights into the chemical features essential for its biological activity.

Despite these promising findings, challenges remain in the development of N-(2-chloro-5-nitrophenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propanamide as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, necessitating further optimization of its physicochemical properties. Additionally, in vivo toxicity studies are required to assess its safety profile before clinical translation. Nevertheless, the compound's unique mechanism of action and structural novelty make it a valuable tool for chemical biology research and a potential starting point for drug discovery efforts.

In conclusion, N-(2-chloro-5-nitrophenyl)-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]propanamide (CAS: 749919-98-0) represents an exciting area of research in chemical biology and medicinal chemistry. Its dual role as a kinase inhibitor and a modulator of protein-protein interactions offers multiple avenues for therapeutic intervention. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic potential through targeted drug design and preclinical evaluation.